N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)-N-[3-(4-morpholinyl)propyl]amine

• Molecular Formula: C26H32N2O2
• Molecular Weight: 404.5 g/mol
• IUPAC Name: N-[[2-[(4-methylphenyl)methoxy]naphthalen-1-yl]methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C26H32N2O2/c1-21-7-9-22(10-8-21)20-30-26-12-11-23-5-2-3-6-24(23)25(26)19-27-13-4-14-28-15-17-29-18-16-28/h2-3,5-12,27H,4,13-20H2,1H3
• InChI Key: QHCTWLXJYWLGHJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)COC2=C(C3=CC=CC=C3C=C2)CNCCCN4CCOCC4

Description

N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)-N-[3-(4-morpholinyl)propyl]amine, also known as MMB-2201, is a synthetic cannabinoid that has become increasingly popular in recent years. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been used in scientific research to investigate the effects of cannabinoids on the body.

Mechanism of Action

N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)-N-[3-(4-morpholinyl)propyl]amine acts as an agonist of the CB1 and CB2 receptors, which are located throughout the body and play a role in a variety of physiological processes. Activation of these receptors by this compound can produce a range of effects, including altered mood, appetite, and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of effects on the body, including altered mood, appetite, and pain perception. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)-N-[3-(4-morpholinyl)propyl]amine in scientific research is its high affinity for the CB1 and CB2 receptors, which allows for precise targeting of these receptors in studies investigating the effects of cannabinoids. However, one limitation of using this compound is its potency, which can make it difficult to control the dosage and produce consistent results.

Future Directions

There are many potential future directions for research involving N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)-N-[3-(4-morpholinyl)propyl]amine. One area of interest is in the development of new therapeutic agents based on the structure of this compound, which could have improved efficacy and reduced side effects compared to existing cannabinoid-based drugs. Another area of interest is in the investigation of the long-term effects of this compound use, including potential risks of addiction and cognitive impairment. Further studies are also needed to better understand the pharmacokinetics and pharmacodynamics of this compound, which could help to improve its clinical applications.

Synthesis Methods

N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)-N-[3-(4-morpholinyl)propyl]amine is synthesized by reacting 1-naphthylmethylamine with 4-methylbenzyl chloride, followed by reaction with 3-(4-morpholinyl)propylamine. The resulting compound is purified using chromatography and characterized using spectroscopic methods.

Scientific Research Applications

N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)-N-[3-(4-morpholinyl)propyl]amine has been used in scientific research to investigate the effects of cannabinoids on the body. It has been shown to have high affinity for the CB1 and CB2 receptors, and to produce similar effects to other cannabinoids such as THC. Studies have also investigated the potential therapeutic uses of this compound, including its potential as an analgesic and anti-inflammatory agent.